Cas no 4338-48-1 (N-(2-Hydroxyethyl)adenosine)

N-(2-Hydroxyethyl)adenosine Properties

Names and Identifiers

• (2R,3R,4S,5R)-2-(6-((2-Hydroxyethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• N-(2-Hydroxyethyl)adenosine
• (2R,3R,4S,5R)-2-[6-(2-hydroxyethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 6-Hydroxyethyladenosine
• NSC 54251
• Adenosine, N-(2-hydroxyethyl)-
• n6-(2-hydroxyethyl)adenosine
• AK103525
• N-hydroxyethyl adenosine
• n-(2-hydroxyethyl)-9-pentofuranosyl-9h-purin-6-amine
• 6-(2-Hydroxyethyl)amino-9-beta-D-ribofuranosylpurine
• PDSP2_0
• PDSP2_001012
• PDSP1_001028
• 5992AB
• ST2402234
• AX8235064
• AB3000025
• 4338-48-1
• DTXSID50954221
• SCHEMBL899687
• DS-4131
• 32476-37-2
• CHEMBL4755693
• MFCD00056977
• AC-32348
• A855704
• AKOS016007071
• O10054
• CHEMBL296222
• SCHEMBL20579787
• DTXSID60874345
• NCI60_004337
• NSC-54251
• CBDivE_015141
• AKOS032947574
• LS-14111
• NSC54251
• 2-[6-(2-hydroxyethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• Oprea1_420520
• ADENOSINE,6N-2-HYDROXYETHYL
• 6-Hydroxyethyladenosine; 6-[(2-Hydroxyethyl)amino]-9-beta-D-ribofuranosylpurine; N6-(2-Hydroxyethyl)adenosine; NSC 54251;
• (2R,3R,4S,5R)-2-{6-[(2-HYDROXYETHYL)AMINO]PURIN-9-YL}-5-(HYDROXYMETHYL)OXOLANE-3,4-DIOL
• DB-327675
• purine, 6-(2-hydroxyethylamino)-9-beta-D-ribofuranosyl-
• +Expand

• MDL： MFCD00056977
• InChIKey： BBOCDRLDMQHWJP-WOUKDFQISA-N
• Inchi： 1S/C12H17N5O5/c18-2-1-13-10-7-11(15-4-14-10)17(5-16-7)12-9(21)8(20)6(3-19)22-12/h4-6,8-9,12,18-21H,1-3H2,(H,13,14,15)/t6-,8-,9-,12-/m1/s1
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]([H])([C@]1([H])N1C([H])=NC2=C(N=C([H])N=C12)N([H])C([H])([H])C([H])([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 311.12296866g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 311.12296866g/mol
• Heavy Atom Count: 22
• Complexity: 378
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 146

Experimental Properties

• Boiling Point: 725.8℃ at 760 mmHg
• Melting Point: 194-195 ºC
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 392.7±35.7 °C
• Density: 1.88